Cas no 5995-86-8 (Gallic acid hydrate)

• Product Name: Gallic acid hydrate
• CAS No: 5995-86-8
• MF: C₇H₈O₆
• MW: 188.134822845459
• MDL: MFCD00149098
• CID: 46316
• PubChem ID: 87570238
• Update Time: 2025-10-05

Gallic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trihydroxybenzoic acid hydrate
• GALLIC ACID-1-HYDRATE
• GALLIC ACID, HYDRATE
• 3,4,5-Trihydroxybenzoic acid monohydrate
• Gallic acid monohydrate
• Gallic acid
• GALLIC ACID AR
• Gallic acid monohydrate, c.p.
• 没食子酸
• Gallicum acidum
• Benzoic acid, 3,4,5-trihydroxy-, hydrate
• 48339473OT
• Gallic acid monohydrate, ACS reagent
• Gallic acid, monohydrate
• galop hydrate
• Gallicacidmonohydrate
• GALLIC ACID, ACS
• Benzoic acid, 3,4,5-trihydroxy-, monohydrate
• Gallic Acid Monohydrate,(S)
• Benzoic acid, 3,4,5-trihydroxy-, hydrate (1:1)
• KSC489M8B
• C7H8O6
• CHEM
• Gallic acid hydrate
• CHEMBL3634562
• GALLICUM ACIDUM [HPUS]
• IUTKPPDDLYYMBE-UHFFFAOYSA-N
• Gallic acid (hydrate)
• AT30909
• HY-N0523A
• BCP15870
• A832552
• Q-201147
• 3,4,5-trihydroxybenzoic acid hydrate;Gallic Acid Monohydrate
• GALLIC ACID MONOHYDRATE [MI]
• 3,4,5-Trihydroxybenzoicacidhydrate
• Acidum Gallicum
• MFCD00149098
• UNII-48339473OT
• CS-0016781
• FT-0655615
• Q27259102
• SCHEMBL1334688
• AKOS015888592
• AS-14767
• 3,4,5-Trihydroxybenzoic acid monohydrate ACS grade
• 3,4,5-trihydroxybenzoic acid;hydrate
• 3,4,5-Trihydroxybenzoic acid hydrate (1:1)
• 5995-86-8
• 98% pound notWhite Powder
• DB-105155
• 3,4,5-Trihydroxybenzoic Acid Hydrate; 3,4,5-Trihydroxybenzoic Acid Monohydrate;

• MDL： MFCD00149098
• Inchi： 1S/C7H6O5.H2O/c8-4-1-3(7(11)12)2-5(9)6(4)10;/h1-2,8-10H,(H,11,12);1H2
• InChI Key： IUTKPPDDLYYMBE-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1O)O.O

Computed Properties

• Exact Mass: 188.03200
• Monoisotopic Mass: 188.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 99

Experimental Properties

• Color/Form: Gallic acid, which usually contains a crystal water, is white or yellowish needle like crystals.
• Density: 1.694
• Melting Point: 253°C(dec.)(lit.)
• Boiling Point: 596.6°C at 760 mmHg
• Flash Point: Fahrenheit: 482 ° f
  Celsius: 250 ° c
  
• Solubility: It is soluble in alcohol, ether, glycerol, acetone negligible in benzene, chloroform, petroleum ether.
• Water Partition Coefficient: 15 g/l (20 ºC)
• PSA: 107.22000
• LogP: 0.43730
• Solubility: Soluble in hot water, alkaline aqueous solution, ether, ethanol, acetone and glycerol, insoluble in cold water, insoluble in benzene and chloroform.
• Merck: 4345
• Sensitiveness: Hygroscopic

Gallic acid hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：8-9-23
• RTECS：LW7525000
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Low temperature, ventilation and drying in warehouse
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives